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Compound of Interest

Compound Name: Triethylstibine

Cat. No.: B1582785

Triethylstibine: A Technical Guide

CAS Number: 617-85-6

This technical guide provides a comprehensive overview of triethylstibine, a significant
organoantimony compound. It is intended for researchers, scientists, and professionals in drug
development and materials science, offering detailed information on its properties, synthesis,
applications, and safety protocols.

Physicochemical Properties

Triethylstibine is a colorless liquid organometallic compound. Key quantitative data are
summarized in the table below for easy reference and comparison.
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Property Value Reference
CAS Registry Number 617-85-6 [L1121[31[4115]
Molecular Formula CeH1s5Sb [11[2][3]
Molecular Weight 208.94 g/mol [11[3]
Density 1.322 g/cm3 at 20 °C [1112]

Boiling Point 156-160 °C [1][2]
Melting Point -98 °C t0 -119.25 °C [1112]
Appearance Colorless liquid [2]

Solubility Miscible with ethanol and 2]

ether; insoluble in water.

Synthesis and Experimental Protocols

The primary method for synthesizing triethylstibine involves the reaction of an antimony

trihalide with a Grignard reagent. A detailed experimental protocol is outlined below.

Experimental Protocol: Synthesis of Triethylstibine

Objective: To synthesize triethylstibine from antimony trichloride and ethylmagnesium

bromide.

Materials:

e Antimony trichloride (SbCls)

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether

Nitrogen gas (for inert atmosphere)
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Procedure:

e Preparation of Grignard Reagent: In a three-necked flask equipped with a dropping funnel,
condenser, and nitrogen inlet, prepare ethylmagnesium bromide by reacting magnesium
turnings with ethyl bromide in anhydrous diethyl ether under a nitrogen atmosphere.

» Reaction with Antimony Trichloride:
o Cool the prepared Grignard reagent to -25 °C.[2]
o Dissolve antimony trichloride in anhydrous diethyl ether.[2]

o Slowly add the antimony trichloride solution dropwise to the cooled Grignard reagent while
stirring vigorously under nitrogen.[2]

o After the addition is complete, allow the mixture to warm to -10 °C and stir for one hour.[2]

o Further, warm the reaction mixture to 25 °C and continue stirring for another hour.[2]
 Purification:

o Distill off the diethyl ether at atmospheric pressure under a nitrogen atmosphere.[2]

o The remaining residue is then subjected to vacuum distillation to isolate the crude
triethylstibine.[2]

o For high-purity triethylstibine (e.g., for semiconductor applications), a final vacuum
distillation is performed, keeping the temperature below 80 °C to prevent decomposition.

[2]
A simplified workflow for the synthesis of triethylstibine.

Applications

Triethylstibine's primary application is in the electronics industry as a high-purity antimony
source for Metal-Organic Chemical Vapor Deposition (MOCVD).[2]

MOCVD Precursor
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MOCVD is a technique used to grow thin, single-crystal layers of semiconductor materials.[6]
Triethylstibine serves as a volatile, metal-organic precursor that decomposes at elevated
temperatures to deposit antimony-containing films. It is crucial for the fabrication of IlI-V
compound semiconductors such as:

e Indium Antimonide (InSb)[2]
e Gallium Antimonide (GaSb)[2]
e Aluminum Antimonide (AISb)[2]

These materials are integral to various optoelectronic devices, including infrared detectors and
high-speed transistors.

Role of triethylstibine as a precursor in the MOCVD process.

Use in Organic Synthesis

Triethylstibine is also utilized as a catalyst in various organic synthesis reactions.[2] While
less common than its application in materials science, it can participate in reactions such as the
oxidation of tri(p-tolyl)stibine with copper bromide.[7]

Safety and Handling

Triethylstibine is a hazardous substance and must be handled with extreme care in a
controlled laboratory environment.

Hazard Identification:

o Flammability: Highly flammable liquid and vapor. Vapors may form explosive mixtures with
air.

» Toxicity: Harmful or toxic if swallowed, in contact with skin, or if inhaled.[8][9][10]
o Corrosivity: Causes severe skin burns and eye damage.[9][10]
e Environmental Hazards: Toxic to aquatic life with long-lasting effects.[8]

Precautionary Measures:
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e Handling: Handle only in a well-ventilated area, preferably under a chemical fume hood.[8]
[11] Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] Keep
away from heat, sparks, open flames, and other ignition sources.[9]

o First Aid: In case of exposure, seek immediate medical attention. For skin contact, remove
contaminated clothing and rinse the affected area with plenty of water.[8] For eye contact,
rinse cautiously with water for several minutes.[8] If inhaled, move the person to fresh air.[8]
Do not induce vomiting if swallowed.[8]

Spectroscopic Data

The mass spectrum of triethylstibine is available through the NIST WebBook.[3][12] The
spectrum would be characterized by the molecular ion peak and fragmentation patterns
corresponding to the loss of ethyl groups.

While specific published NMR spectra are not readily available, the tH NMR spectrum is
expected to show a quartet and a triplet, characteristic of an ethyl group, and the 3C NMR
would show two signals corresponding to the two carbon atoms of the ethyl groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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